Ethylmalonic acid dibutyl ester
Overview
Description
Synthesis Analysis
Ethylmalonic acid dibutyl ester can be synthesized through various chemical pathways, involving esterification, transesterification, or specific organic reactions tailored to produce this compound. A notable synthesis approach includes the reaction of ethylmalonic acid with butanol in the presence of catalytic or stoichiometric amounts of acid or base to facilitate esterification. Another method involves the transesterification of diethyl malonate with n-butanol, catalyzed by enzymes or chemical catalysts, producing ethylmalonic acid dibutyl ester with high selectivity and yield (Bondar et al., 1965).
Scientific Research Applications
Analysis of Dicarboxylic Acids by Tandem Mass Spectrometry : This method uses derivatives like Ethylmalonic acid dibutyl ester for the selective analysis of dicarboxylic acids, exploiting the specificity of tandem mass spectrometry. It's particularly effective for measuring methylmalonic acid in serum, plasma, and urine (Kushnir et al., 2001).
Diagnosis of Ethylmalonic Aciduria : A method using capillary electrophoresis with capacitively coupled contactless conductivity detection was developed for determining urinary ethylmalonic acid, essential for diagnosing ethylmalonic aciduria (Özçelik et al., 2020).
Asymmetric Total Synthesis of Compounds : Ethylmalonic acid dibutyl ester is used in the stereocontrolled radical cyclisations for the synthesis of various biologically active compounds (Ihara et al., 1990).
Understanding Ethylmalonic Encephalopathy : Research involving the metabolism of ethylmalonic acid in conditions like ethylmalonic encephalopathy sheds light on the biochemistry of this condition and helps in its diagnosis (Nowaczyk et al., 1998).
Biodegradation of Phthalic Acid Esters in Marine Regions : Research on the biodegradation of phthalic acid esters, including Ethylmalonic acid dibutyl ester, helps in understanding environmental impacts and potential bioremediation strategies (Taylor et al., 1981).
Percutaneous Penetration Studies : Studies on the percutaneous penetration of various esters, including Ethylmalonic acid dibutyl ester, provide insights into their potential in medical and cosmetic applications (Sherertz & Sloan, 2004).
Safety And Hazards
properties
IUPAC Name |
dibutyl 2-ethylpropanedioate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24O4/c1-4-7-9-16-12(14)11(6-3)13(15)17-10-8-5-2/h11H,4-10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYHANSLELCOANS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)C(CC)C(=O)OCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301030823 | |
Record name | Dibutyl ethylmalonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301030823 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethylmalonic acid dibutyl ester | |
CAS RN |
1113-92-4 | |
Record name | Dibutyl ethylmalonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301030823 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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